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Compound of Interest

4-(3'-Methylphenyl)amino-3-
Compound Name:
pyridinesulfonamide

Cat. No.: B135653

Essential Safety and Handling Guide for 4-(3'-
Methylphenyl)amino-3-pyridinesulfonamide

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(3'-Methylphenyl)amino-3-pyridinesulfonamide (CAS No. 72811-73-5). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Safety Overview

While 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide is not classified as hazardous under
the Globally Harmonized System (GHS), it is imperative to handle it with caution as it is a
pharmaceutical intermediate with unknown long-term toxicological properties.[1] Overexposure
may lead to irritation of the eyes, skin, and respiratory system.[1]
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Safety and Handling

) Details Reference
Information
CAS Number 72811-73-5 [1][2]
Molecular Formula C12H13N302S [2]
Physical Form Solid, powder [3]
GHS Classification Not classifiable [1]
May cause eye, skin, and
Primary Hazards respiratory irritation upon [1]
overexposure.
Store in a cool, dry, well-
Storage ventilated area in a tightly [11[3]

sealed container.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment must be worn when
handling 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide.

Eye and Face Protection:

o Wear chemical safety goggles that provide a complete seal around the eyes.

e If there is a risk of splashing, a face shield should be worn in addition to safety goggles.[4]

Hand Protection:

o Chemical-resistant gloves are required. Nitrile or neoprene gloves are recommended as they
provide good resistance to a range of chemicals, including aromatic amines.[5][6][7]

e Gloves must be inspected for any signs of degradation or puncture before use.

« Contaminated gloves should be removed and replaced immediately. Never reuse disposable
gloves.
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Skin and Body Protection:

o A standard laboratory coat should be worn and kept fully buttoned.
e Ensure that legs and feet are fully covered. Closed-toe shoes are mandatory.

o For larger quantities or when generating dust, consider using a chemical-resistant apron or
coveralls.[4]

Respiratory Protection:

» Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[1]

 If a fume hood is not available or if dust is generated, a NIOSH-approved respirator with a
particulate filter may be necessary.

Operational and Disposal Plans
Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.

« Donning PPE: Put on all required personal protective equipment as outlined above.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or a ventilated balance enclosure to minimize dust inhalation.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.

o Cleaning: Clean the work area and any equipment used with an appropriate solvent. Dispose
of cleaning materials as hazardous waste.

Disposal Plan:

All waste containing 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide must be treated as
hazardous chemical waste.
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o Waste Collection:

o Collect all solid waste, including contaminated gloves, weigh papers, and disposable
labware, in a designated, clearly labeled, and sealed hazardous waste container.

o Agqueous solutions should be collected in a separate, labeled hazardous waste container.
Ensure the container is compatible with the waste.[8]

o Labeling: Label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "4-(3'-Methylphenyl)amino-3-pyridinesulfonamide."

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[8]

o Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company.[9][10] Do not dispose of this chemical down the drain or in the
regular trash.[10]

Emergency Procedures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-(3'-Methylphenyl)amino-3-
pyridinesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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